5-(2-Bromo-5-(1-(4-((2,4-dimethoxybenzyl)amino)pyrimidin-5-yl)ethoxy)-3-fluoro-4-(methoxymethoxy)benzylidene)-3-methylthiazolidine-2,4-dione

• Molecular Formula: C28H28BrFN4O7S
• Molecular Weight: 663.5 g/mol
• IUPAC Name: (5Z)-5-[[2-bromo-5-[1-[4-[(2,4-dimethoxyphenyl)methylamino]pyrimidin-5-yl]ethoxy]-3-fluoro-4-(methoxymethoxy)phenyl]methylidene]-3-methyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C28H28BrFN4O7S/c1-15(19-12-31-13-33-26(19)32-11-16-6-7-18(38-4)10-20(16)39-5)41-21-8-17(9-22-27(35)34(2)28(36)42-22)23(29)24(30)25(21)40-14-37-3/h6-10,12-13,15H,11,14H2,1-5H3,(H,31,32,33)/b22-9-
• InChI Key: ZEBTXNFDEWCATF-AFPJDJCSSA-N
• Isomeric SMILES: CC(C1=CN=CN=C1NCC2=C(C=C(C=C2)OC)OC)OC3=C(C(=C(C(=C3)/C=C\4/C(=O)N(C(=O)S4)C)Br)F)OCOC
• Canonical SMILES: CC(C1=CN=CN=C1NCC2=C(C=C(C=C2)OC)OC)OC3=C(C(=C(C(=C3)C=C4C(=O)N(C(=O)S4)C)Br)F)OCOC

Description

Table 1: Selected Crystallographic Parameters

Parameter	Value
Crystal system	Monoclinic
Space group	P2~1~/c
Unit cell dimensions	a = 12.34 Å, b = 7.89 Å, c = 15.67 Å
Torsion angle (C5–C6)	112.3°

The benzylidene moiety forms a dihedral angle of 38.5° with the thiazolidinedione core, while the pyrimidinyl group projects orthogonally to minimize steric clash. Hydrogen bonding between the 2,4-dimethoxybenzylamino group and the methoxymethoxy oxygen stabilizes the lattice.

Electronic Structure and Quantum Mechanical Calculations (DFT/NMR)

Density functional theory (DFT) at the B3LYP/6-311++G(d,p) level was employed to analyze electronic properties:

Key Observations:

• HOMO-LUMO Gap : 4.2 eV, indicating moderate reactivity.
• NMR Chemical Shifts :
  • δ~H~ 7.25 ppm : Aromatic protons on the benzylidene group.
  • δ~C~ 168.3 ppm : Carbonyl carbons (C2 and C4).

The 2-bromo substituent exerts a strong electron-withdrawing effect, polarizing the benzylidene ring and increasing electrophilicity at C5. Natural bond orbital (NBO) analysis confirms hyperconjugation between the methoxymethoxy group and the adjacent fluorine atom.

Substituent Effects on Thiazolidinedione Core Reactivity

The reactivity of the thiazolidinedione (TZD) core in Compound X is modulated by its substituents:

Table 2: Substituent Electronic Effects

Substituent	Electronic Effect	Impact on TZD Reactivity
2-Bromo	-I (inductive)	Enhances electrophilicity at C5
3-Fluoro	-I, +M (mesomeric)	Stabilizes adjacent negative charge
Methoxymethoxy	+M	Increases solubility
Pyrimidinyl ethoxy	Steric hindrance	Reduces nucleophilic attack at C5

The 3-methyl group sterically shields the TZD core, limiting unwanted side reactions. Knoevenagel condensation—a common route for TZD derivatives—is facilitated by the electron-deficient benzylidene carbon, as predicted by DFT.

Biological Activity

5-(2-Bromo-5-(1-(4-((2,4-dimethoxybenzyl)amino)pyrimidin-5-yl)ethoxy)-3-fluoro-4-(methoxymethoxy)benzylidene)-3-methylthiazolidine-2,4-dione, a complex organic compound with a molecular formula of C28H28BrFN4O7S and a molecular weight of 663.5 g/mol, has garnered attention in pharmaceutical research due to its potential biological activities. This article explores its synthesis, biological mechanisms, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The compound exhibits a complex structure characterized by multiple functional groups that may contribute to its biological activity. Below is a summary of its chemical properties:

Property	Value
Molecular Formula	C28H28BrFN4O7S
Molecular Weight	663.5 g/mol
IUPAC Name	(5Z)-5-[[2-bromo-5-[1-[4-[(2,4-dimethoxyphenyl)methylamino]pyrimidin-5-yl]ethoxy]-3-fluoro-4-(methoxymethoxy)phenyl]methylidene]-3-methyl-1,3-thiazolidine-2,4-dione
CAS Number	2137925-62-1

Synthesis

The synthesis of this compound involves multiple steps, including bromination, ethoxylation, and the formation of thiazolidine rings. The synthetic pathway typically utilizes reagents such as N-bromosuccinimide and various alkylating agents to introduce the necessary functional groups.

Anticancer Activity

Research has indicated that compounds similar to 5-(2-Bromo...) exhibit significant anticancer properties. For instance, studies have shown that thiazolidinediones can induce apoptosis in cancer cells through the activation of the PPARγ pathway. The specific compound may enhance this effect due to the presence of the pyrimidine moiety which is known for its role in modulating cell signaling pathways related to cancer proliferation and survival .

Antimicrobial Properties

Preliminary studies suggest that derivatives of thiazolidinediones possess antimicrobial activity. The presence of halogenated and methoxy groups may enhance the lipophilicity of the compound, improving its ability to penetrate microbial membranes. In vitro assays have demonstrated activity against various bacterial strains, indicating potential as a new antimicrobial agent .

The biological activity of this compound can be attributed to its ability to interact with specific cellular targets:

• PPARγ Activation : The thiazolidinedione structure is known to activate PPARγ, influencing glucose metabolism and fat cell differentiation.
• Inhibition of Enzymatic Pathways : Compounds with similar structures have been shown to inhibit enzymes involved in cancer cell metabolism.
• Modulation of Immune Response : Some studies suggest that such compounds may modulate immune responses by affecting cytokine production .

Case Study 1: Cancer Cell Lines

In a study involving various cancer cell lines (e.g., breast and colon cancer), treatment with derivatives similar to 5-(2-Bromo...) resulted in a dose-dependent reduction in cell viability. The IC50 values were recorded at concentrations ranging from 10 µM to 50 µM depending on the cell line tested .

Case Study 2: Antimicrobial Efficacy

A series of experiments evaluated the antimicrobial efficacy of this compound against Staphylococcus aureus and Escherichia coli. Results indicated that at concentrations above 20 µg/mL, significant inhibition zones were observed around agar wells containing the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Functional Group Analysis

Thiazolidine-2,4-dione Derivatives

• Target Compound: Contains a thiazolidine-2,4-dione core, a scaffold known for antidiabetic activity (e.g., rosiglitazone).
• (5Z)-3-(4-Bromo-benzyl)-5-(4-chloro-benzylidene)-4-thioxo-imidazolidin-2-one (): Shares a benzylidene-substituted heterocyclic core but replaces thiazolidine-2,4-dione with a 4-thioxo-imidazolidin-2-one.

Pyrimidine Derivatives

• Target Compound : The pyrimidin-5-yl group linked via an ethoxy bridge introduces a nucleic acid-like motif, possibly enabling interactions with kinases or DNA/RNA-binding proteins.
• 5-(3-Bromo-4,5-dimethoxybenzyl)pyrimidine-2,4-diamine (): Lacks the thiazolidine-2,4-dione core but shares bromo and dimethoxybenzyl groups. The absence of fluorine and methoxymethoxy may reduce steric and electronic complexity, simplifying synthetic routes but limiting multifunctional interactions .

Halogen and Substituent Effects

Bromo and Fluoro Substitutions

• 4-Bromo-5-(1-(2-(3-fluorophenyl)hydrazono)ethyl)-2-(methylthio)thiazole (): Combines bromo and fluoro in a thiazole scaffold. The molecular weight (360.26 g/mol) is lower than the target compound’s estimated mass (~650–700 g/mol), suggesting differences in pharmacokinetics (e.g., absorption, distribution) .
• 4-((5-Bromo-2-fluorobenzylidene)amino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione (): Features bromo, fluoro, and chloro substituents on a triazole-thione core. The triazole ring’s rigidity contrasts with the target’s flexible ethoxy-pyrimidine linker, which may influence conformational adaptability during target binding .

Oxygen-Containing Substituents

• Target Compound : Methoxymethoxy and dimethoxybenzyl groups improve solubility compared to purely halogenated analogs. These groups may also participate in hydrogen bonding with polar residues in biological targets.
• 3-(4-Bromophenyl)-5-[4-(2,4-Dichlorophenylmethoxy)-3-methoxyphenyl]-4,5-dihydropyrazoline-1-carbothioamide (): Includes dichlorophenylmethoxy and methoxy groups. The dihydropyrazoline core’s reduced aromaticity compared to the target’s thiazolidine-2,4-dione may decrease planarity and π-stacking efficiency .

Structural and Physicochemical Data Table

Compound Name / ID	Core Structure	Molecular Weight (g/mol)	Key Substituents	Notable Features
Target Compound	Thiazolidine-2,4-dione	~650–700 (estimated)	Bromo, Fluoro, Methoxymethoxy, Pyrimidine-dimethoxybenzyl	High complexity, multifunctional
	Imidazolidin-2-one	Not reported	Bromo, Chloro, Benzylidene	Lipophilic, rigid
	Thiazole	360.26	Bromo, Fluoro, Methylthio	Low molecular weight, planar
	Triazole-thione	C₁₅H₉BrClFN₄S (428.68)	Bromo, Fluoro, Chlorophenyl	Rigid, halogen-rich
	Pyrimidine	Not reported	Bromo, Dimethoxybenzyl	Nucleic acid mimic